2-(4-Fluoro-3-methylphenoxy)acetic acid

• Molecular Formula: C9H9FO3
• Molecular Weight: 184.16 g/mol
• IUPAC Name: 2-(4-fluoro-3-methylphenoxy)acetic acid
• InChI: InChI=1S/C9H9FO3/c1-6-4-7(2-3-8(6)10)13-5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key: HLJOESDKMKVLNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)O)F

Description

2-(4-Fluoro-3-methylphenoxy)acetic acid is a useful research compound. Its molecular formula is C9H9FO3 and its molecular weight is 184.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the solution of ethyl 2-(4-fluoro-3-methylphenoxy)acetate (1.1 g, 5.1 mmol) in 10 mL dioxane was added 10 mL aqueous 5% KOH at 25° C. After being stirred for 30 min at room temperature the reaction was quenched by the addition of 12 mL of 1M aqueous HCl. The mixture was extracted ethyl acetate (2×40 mL) and the combined organic layers were washed with brine (2×30 mL). The solution was dried over Na2SO4 before being concentrated under reduced pressure. The crude product was used directly in the next reaction without further purification.